

Proenkephalin A processing pathway to yield Leu-enkephalin-arg

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Leu-enkephalin-arg*

Cat. No.: *B12325297*

[Get Quote](#)

An In-Depth Technical Guide to the Proenkephalin A Processing Pathway: Generation of the **Leu-enkephalin-Arg** Intermediate

Introduction: The Proenkephalin A Precursor

Proenkephalin A (PENK) is a polypeptide precursor that belongs to the family of endogenous opioid prohormones.[1] Synthesized in the endoplasmic reticulum as preproenkephalin, it undergoes cleavage of its signal peptide to become proenkephalin, which is then transported through the Golgi apparatus and packaged into dense-core secretory vesicles.[2] Within these vesicles, a cascade of post-translational modifications, primarily proteolytic cleavage, occurs to liberate biologically active neuropeptides. The human PENK precursor contains multiple copies of opioid peptides, including four copies of Met-enkephalin and one copy of Leu-enkephalin.[1] The precise processing of PENK is a highly regulated, tissue-specific process that dictates the profile of liberated neuropeptides, thereby influencing a range of physiological functions from pain modulation to neuroendocrine control.[3][4] This guide provides a detailed technical overview of the core enzymatic pathway responsible for processing proenkephalin A, with a specific focus on the sequential cleavages that yield the transient intermediate, **Leu-enkephalin-Arg**.

The Canonical Two-Step Processing Cascade

The maturation of enkephalins from the PENK precursor is predominantly a two-step enzymatic process that takes place within the acidic and calcium-rich environment of secretory granules.

[5] This process involves the coordinated action of two classes of enzymes: endoproteases that make the initial cuts and exopeptidases that trim the resulting intermediates.


- **Endoproteolytic Cleavage by Prohormone Convertases (PCs):** The first step is the cleavage of the prohormone backbone at specific sites, which are typically marked by pairs of basic amino acid residues (e.g., Lys-Arg, Arg-Arg, Lys-Lys). [6][7] This action is performed by a family of calcium-dependent serine proteases known as prohormone convertases (PCs), primarily PC1/3 (also known as PCSK1) and PC2 (PCSK2). [8] These enzymes exhibit distinct but overlapping specificities and are differentially expressed across tissues, contributing to the tissue-specific processing of PENK. [9][10]
 - **Prohormone Convertase 1/3 (PC1/3):** Tends to generate larger intermediate peptides from the proenkephalin precursor. [9]
 - **Prohormone Convertase 2 (PC2):** Exhibits a broader specificity against PENK and is considered the principal enzyme for liberating smaller, active opioid peptides from both the primary precursor and the intermediates generated by PC1/3. [8][9]
- **Exopeptidic Trimming by Carboxypeptidase E (CPE):** Following the initial endoproteolytic cuts by PCs, the resulting peptide intermediates often possess C-terminal basic residues (Lys or Arg). These extensions are removed by Carboxypeptidase E (CPE), also known as enkephalin convertase. [11][12] CPE is a zinc-dependent metallocarboxypeptidase that is co-packaged with the PCs and prohormones in secretory vesicles. [13][14] It specifically catalyzes the removal of C-terminal arginine or lysine residues, a crucial step for generating the final, fully active neuropeptides. [11]

Generating Leu-enkephalin-Arg: A Mechanistic View

The single Leu-enkephalin sequence (Tyr-Gly-Gly-Phe-Leu) within human proenkephalin A is flanked N-terminally by a Lys-Arg pair and C-terminally by an Arg-Arg pair. The generation of the **Leu-enkephalin-Arg** intermediate is a direct consequence of the sequential enzymatic action detailed above.

The process begins with the endoproteolytic cleavage of PENK by prohormone convertases, particularly PC2, at the C-terminal side of the dibasic pair preceding the Leu-enkephalin sequence.[8][9] Simultaneously or subsequently, another cleavage event must occur C-terminally. If the cleavage by a PC occurs after the first arginine of the C-terminal Arg-Arg pair, an intermediate peptide is released: Tyr-Gly-Gly-Phe-Leu-Arg.

This C-terminally extended hexapeptide, **Leu-enkephalin-Arg**, is a transient but essential substrate for Carboxypeptidase E. CPE then efficiently removes the C-terminal arginine residue to produce the mature, bioactive pentapeptide, Leu-enkephalin.[11][12] Therefore, **Leu-enkephalin-Arg** represents the penultimate intermediate in this specific processing branch.



[Click to download full resolution via product page](#)

Caption: Sequential enzymatic processing of Proenkephalin A to yield Leu-enkephalin.

Quantitative Analysis of Enzyme and Peptide Products

The study of the PENK processing pathway relies on precise quantitative measurements. This includes determining the kinetic parameters of the processing enzymes and identifying the resulting peptide fragments by their mass-to-charge ratio (m/z) in mass spectrometry.

Table 1: Representative Kinetic Parameters for PC2

The specificity and efficiency of prohormone convertases can be quantified by determining their kinetic constants (K_m and k_{cat}) using synthetic fluorogenic or internally quenched peptide substrates that mimic the cleavage sites in proenkephalin.

Substrate (Mimicking Cleavage Site)	k_{cat} (s^{-1})	K_m (μM)	k_{cat}/K_m ($M^{-1}s^{-1}$)	Reference
	0.49	27	1.8×10^4	[3]
Ac-Orn-Ser-Lys-Arg-MCA	0.08	40	2.0×10^3	[3]
IQ Peptide (Peptide B → Met-enk-Arg-Phe)	-	-	9.4×10^4	[3]

Data derived from studies on recombinant mouse PC2.[3]
Values for k_{cat} and K_m were not reported for the IQ peptide, only the specificity constant.

Table 2: Theoretical Mass-to-Charge Ratios of Key Peptides

Mass spectrometry is the definitive tool for identifying the products of PENK processing. The table below lists the theoretical monoisotopic masses and corresponding m/z values for the singly protonated ions $[M+H]^+$ of key peptides in the Leu-enkephalin pathway.

Peptide	Sequence	Monoisotopic Mass (Da)	m/z for $[M+H]^+$
Leu-enkephalin	Tyr-Gly-Gly-Phe-Leu	555.2795	556.2868
Leu-enkephalin-Arg	Tyr-Gly-Gly-Phe-Leu-Arg	711.3816	712.3889
Leu-enkephalin-Arg-Arg	Tyr-Gly-Gly-Phe-Leu-Arg-Arg	867.4837	868.4910


Experimental Protocols for Studying PENK Processing

Investigating the proenkephalin A processing pathway requires robust and validated experimental workflows. Below are detailed methodologies for an in vitro enzymatic assay and for the extraction of neuropeptides from biological tissue for subsequent analysis.

Protocol 1: In Vitro Proenkephalin A Cleavage Assay

This protocol provides a framework for assessing the cleavage of a proenkephalin-derived substrate by recombinant processing enzymes in a controlled environment.

Causality and Self-Validation: This protocol is designed to be self-validating through the inclusion of critical controls. The "No Enzyme" control ensures that any observed substrate cleavage is due to enzymatic activity and not spontaneous degradation. The "Enzyme + Inhibitor" control validates the specificity of the observed activity to the enzyme class being studied. Time-course analysis provides data on reaction kinetics.



[Click to download full resolution via product page](#)

Caption: Workflow for an in vitro enzymatic assay of proenkephalin processing.

Step-by-Step Methodology:

- Reagent Preparation:
 - Assay Buffer: Prepare a buffer optimal for PC and CPE activity (e.g., 100 mM Sodium Acetate, pH 5.5, containing 5 mM CaCl₂). The acidic pH mimics the environment of secretory vesicles, and calcium is a required cofactor for PC activity.[\[5\]](#)
 - Enzymes: Dilute purified, recombinant PC2 and/or CPE to the desired final concentration in assay buffer.
 - Substrate: Prepare a stock solution of a synthetic peptide substrate (e.g., a peptide containing the Leu-enkephalin sequence with C-terminal extensions like Arg-Arg) in nuclease-free water.
 - Stop Solution: Prepare a solution to quench the enzymatic reaction (e.g., 10% Trifluoroacetic Acid - TFA).
- Reaction Setup:
 - In separate microcentrifuge tubes on ice, combine the assay buffer and substrate.
 - Add the enzyme solution to the "Experimental" and "Enzyme + Inhibitor" tubes. Add an equivalent volume of assay buffer to the "No Enzyme" control.
 - If using an inhibitor, pre-incubate the enzyme with the inhibitor for 10-15 minutes before adding the substrate.
 - Initiate the reaction by transferring the tubes to a 37°C water bath.
- Time-Course and Reaction Quenching:
 - At designated time points (e.g., 0, 15, 30, 60, 120 minutes), remove an aliquot from each reaction tube.
 - Immediately quench the reaction by adding the aliquot to a tube containing the Stop Solution. This denatures the enzyme and halts all activity.

- Analysis of Products:
 - Analyze the quenched samples using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
 - In HPLC, substrate and product peptides will elute at different retention times based on their hydrophobicity. In LC-MS/MS, peptides are identified by their specific mass-to-charge ratios and fragmentation patterns.
- Data Interpretation:
 - Quantify the decrease in the substrate peak area and the corresponding increase in product peak areas over time.
 - Compare the results from the experimental tube to the controls to confirm that the observed processing is specific and enzyme-dependent.

Protocol 2: Neuropeptide Extraction from Brain Tissue for Mass Spectrometry

This protocol details the steps for extracting endogenous neuropeptides from complex biological samples, such as brain tissue, for analysis by LC-MS/MS.

Causality and Self-Validation: The use of an acidic extraction solution is critical as it simultaneously precipitates larger proteins and inactivates endogenous proteases, preserving the integrity of the low-abundance neuropeptides. The solid-phase extraction (SPE) step is essential for desalting and concentrating the peptides, which is crucial for successful analysis by mass spectrometry.[\[15\]](#)[\[16\]](#)

Step-by-Step Methodology:

- Tissue Homogenization:
 - Rapidly dissect the brain region of interest and immediately freeze it in liquid nitrogen or on dry ice to halt all metabolic and proteolytic activity.[\[15\]](#)

- Weigh the frozen tissue and add it to a tube containing ice-cold extraction buffer (e.g., 10% glacial acetic acid, 1% water in methanol) at a ratio of 10:1 (v/w).[\[15\]](#)
- Homogenize the tissue thoroughly using a mechanical homogenizer, keeping the sample on ice at all times.
- Peptide Extraction:
 - Incubate the homogenate on ice for 20 minutes to allow for complete extraction and protein precipitation.
 - Centrifuge the sample at high speed (e.g., 16,000 x g) for 20 minutes at 4°C.[\[15\]](#)
 - Carefully collect the supernatant, which contains the peptide fraction. Avoid disturbing the pellet of precipitated proteins and cellular debris.
- Solid-Phase Extraction (SPE) for Desalting and Concentration:
 - Column Activation: Activate a C18 SPE spin column by passing an activation solution (e.g., 50% acetonitrile / 0.1% formic acid) through it. This solvates the C18 functional groups.[\[15\]](#)
 - Column Equilibration: Equilibrate the column with an equilibration/wash solution (e.g., 0.1% formic acid in water). This prepares the column for sample binding in an aqueous environment.
 - Sample Loading: Load the peptide-containing supernatant onto the equilibrated C18 column. Peptides will bind to the C18 stationary phase, while salts and other hydrophilic contaminants will pass through.
 - Washing: Wash the column with the equilibration/wash solution to remove any remaining salts that could interfere with mass spectrometry analysis.
 - Elution: Elute the bound peptides from the column using an elution buffer with a high organic content (e.g., 50% acetonitrile / 0.1% formic acid).[\[15\]](#)
- Sample Preparation for LC-MS/MS:

- Dry the eluted peptide sample completely using a vacuum concentrator.
- Reconstitute the dried peptides in a small volume of a solution suitable for LC-MS injection (e.g., 0.1% formic acid in water).[\[15\]](#)
- LC-MS/MS Analysis:
 - Inject the reconstituted sample into an LC-MS/MS system. Peptides are first separated by reverse-phase liquid chromatography and then introduced into the mass spectrometer.
 - The mass spectrometer will acquire MS1 scans to determine the m/z of intact peptides and MS2 (fragmentation) scans to determine their amino acid sequence, allowing for confident identification of **Leu-enkephalin-Arg** and other PENK-derived products.

Conclusion

The processing of proenkephalin A is a paradigm of neuropeptide biosynthesis, involving a precise, multi-step enzymatic cascade that is fundamental to opioid signaling. The generation of the transient intermediate **Leu-enkephalin-Arg** exemplifies this process, highlighting the sequential and specific actions of prohormone convertases and carboxypeptidase E. For researchers in neuroscience and drug development, a thorough understanding of this pathway, supported by robust quantitative and analytical methodologies, is essential. The protocols and data presented in this guide offer a technical framework for investigating this and other neuropeptide processing pathways, ultimately enabling deeper insights into the complex regulation of neuropeptidergic systems in health and disease.

References

- Tan, Y., et al. (2025). Neuropeptide Characterization Workflow from Sampling to Data-Independent Acquisition Mass Spectrometry. Available at: [\[Link\]](#)
- Johanning, K., et al. (1995). Differential processing of proenkephalin by prohormone convertases 1(3) and 2 and furin. *Journal of Biological Chemistry*, 270(24), 14488-14495. Available at: [\[Link\]](#)*
- Manolis, A. A., et al. (2022). Proenkephalin 119–159 in Heart Failure: From Pathophysiology to Clinical Implications. *Biomolecules*, 12(10), 1438. Available at: [\[Link\]](#)*

- Berman, Y. L., et al. (1998). Specificity of prohormone convertase 2 on proenkephalin and proenkephalin-related substrates. *Journal of Biological Chemistry*, 273(35), 22672-22680. Available at: [\[Link\]](#)*
- Taylor, C. A., et al. (2000). Cleavage of Recombinant Proenkephalin and Blockade Mutants by Prohormone Convertases 1 and 2: An in Vitro Specificity Study. *Journal of Neurochemistry*, 74(2), 646-655. Available at: [\[Link\]](#)*
- Fleminger, G., et al. (1984). Processing of proenkephalin in adrenal chromaffin cells. *Journal of Neurochemistry*, 42(4), 1157-1164. Available at: [\[Link\]](#)*
- Che, F.-Y., & Sweedler, J. V. (2012). Neuropeptidomics: Mass Spectrometry-based Qualitative and Quantitative Analysis. In *Mass Spectrometry of Peptides and Proteins* (pp. 209-224). Humana Press. Available at: [\[Link\]](#)*
- Pan, Y., et al. (2005). The prohormone proenkephalin possesses differential conformational features of subdomains revealed by rapid H-D exchange mass spectrometry. *Protein Science*, 14(9), 2331-2342. Available at: [\[Link\]](#)*
- Wikipedia contributors. (2023). Carboxypeptidase E. Wikipedia, The Free Encyclopedia. Available at: [\[Link\]](#)*
- Udenfriend, S., & Kilpatrick, D. L. (1983). Biosynthesis of the enkephalins and enkephalin-containing polypeptides. *Annual Review of Neuroscience*, 6, 299-323. Available at: [\[Link\]](#)*
- Hook, V. Y., et al. (1994). Processing of proenkephalin in bovine chromaffin cells occurs in two phases. *Molecular and Cellular Endocrinology*, 101(1-2), 277-285. Available at: [\[Link\]](#)*
- Cawley, N. X., et al. (2016). New roles of carboxypeptidase E in endocrine and neural function and cancer. *Endocrine Reviews*, 37(2), 109-135. Available at: [\[Link\]](#)*
- Cawley, N. X., et al. (2016). New Roles of Carboxypeptidase E in Endocrine and Neural Function and Cancer. *Endocrine Reviews*, 37(2), 109–135. Available at: [\[Link\]](#)*
- Li, Z., & Pimenta, A. F. (2018). Dissecting carboxypeptidase E: properties, functions and pathophysiological roles in disease. *The FEBS Journal*, 285(14), 2539-2556. Available at: [\[Link\]](#)*

- Rubakhin, S. S., & Sweedler, J. V. (2010). Mass Spectrometric Characterization of the Crustacean Neuropeptidome. *Invertebrate Endocrinology*. Available at: [\[Link\]](#)*
- Pittius, C. W., et al. (1983). Proenkephalin-A-derived peptides are present in human brain. *Life Sciences*, 33 Suppl 1, 41-44. Available at: [\[Link\]](#)*
- Sivanandaiah, K. M., et al. (1982). Synthesis and biological activity of some new leucine-enkephalin analogues. *International Journal of Peptide and Protein Research*, 19(2), 164-173. Available at: [\[Link\]](#)*
- Goumon, Y., et al. (2000). Processing of proenkephalin-A in bovine chromaffin cells. Identification of natural derived fragments by N-terminal sequencing and matrix-assisted laser desorption ionization-time of flight mass spectrometry. *The Journal of Biological Chemistry*, 275(49), 38355–38362. Available at: [\[Link\]](#)*
- Goumon, Y., et al. (2000). Processing of proenkephalin-A in bovine chromaffin cells. Identification of natural derived fragments by N-terminal sequencing and matrix-assisted laser desorption ionization-time of flight mass spectrometry. *Journal of Biological Chemistry*, 275(49), 38355-38362. Available at: [\[Link\]](#)*
- Kimura, S., et al. (1980). Probable precursors of [Leu]enkephalin and [Met]enkephalin in adrenal medulla: peptides of 3-5 kilodaltons. *Proceedings of the National Academy of Sciences of the United States of America*, 77(3), 1681–1685. Available at: [\[Link\]](#)*
- Gouardères, C., et al. (1999). The proenkephalin A-processing product peptide E, which encompasses two enkephalin sequences, has a much lower opioid activity than beta-endorphin. *Peptides*, 20(7), 865-871. Available at: [\[Link\]](#)*
- University of Illinois. Neuroproteomics & Neurometabolomics Center Protocols. University of Illinois. Available at: [\[Link\]](#)*
- Fricker, L. D. (1988). Carboxypeptidase E. *Annual Review of Physiology*, 50, 309-321. Available at: [\[Link\]](#)*
- Cepeda-Prado, E., et al. (2025). Quantitative neuropeptide analysis by mass spectrometry: advancing methodologies for biological discovery. *Journal of Neurochemistry*. Available at: [\[Link\]](#)*

- Lindberg, I., et al. (1987). Cleavage of proenkephalin by a chromaffin granule processing enzyme. *Biochemical and Biophysical Research Communications*, 149(2), 648-654. Available at: [\[Link\]](#)*
- Bis-Hémi, S., et al. (2016). Biochemical and Cell Biological Properties of the Human Prohormone Convertase 1/3 Ser357Gly Mutation: A PC1/3 Hypermorph. *Journal of Biological Chemistry*, 291(19), 10284-10296. Available at: [\[Link\]](#)*
- Inturrisi, C. E., et al. (1988). The proenkephalin A fragment, peptide E: central processing and CNS activity in vivo. *Brain Research*, 448(1), 205-210. Available at: [\[Link\]](#)*
- Ikehara, M., et al. (1980). Synthesis of the leu-enkephalin gene. *Nucleic Acids Research*, 8(22), 5279-5287. Available at: [\[Link\]](#)*
- Liston, D., et al. (1984). Processing of proenkephalin is tissue-specific. *Science*, 225(4663), 734-737. Available at: [\[Link\]](#)*
- Che, F.-Y., et al. (2009). Linear and Accurate Quantitation of Proenkephalin-Derived Peptides by Isotopic Labeling with Internal Standards and Mass Spectrometry. *Journal of Proteome Research*, 8(11), 5291–5298. Available at: [\[Link\]](#)*
- Ament, Z., et al. (2016). A list of mass to charge (m/z) ratios showing [M+H]⁺ values for each measured aqueous metabolite and the corresponding fragment ion after collision-induced dissociation (CID). ResearchGate. Available at: [\[Link\]](#)*
- Lipkind, G. M., et al. (1995). Molecular modeling of the substrate specificity of prohormone convertases SPC2 and SPC3. *Journal of Biological Chemistry*, 270(22), 13144-13151. Available at: [\[Link\]](#)*
- Matrix Science. (n.d.). Mascot help: Peptide fragmentation. Matrix Science. Available at: [\[Link\]](#)*

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Proenkephalin 119–159 in Heart Failure: From Pathophysiology to Clinical Implications [mdpi.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Specificity of prohormone convertase 2 on proenkephalin and proenkephalin-related substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Processing of proenkephalin is tissue-specific - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Biochemical and Cell Biological Properties of the Human Prohormone Convertase 1/3 Ser357Gly Mutation: A PC1/3 Hypermorph - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The prohormone proenkephalin possesses differential conformational features of subdomains revealed by rapid H-D exchange mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 7. annualreviews.org [annualreviews.org]
- 8. Cleavage of recombinant proenkephalin and blockade mutants by prohormone convertases 1 and 2: an in vitro specificity study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Differential processing of proenkephalin by prohormone convertases 1(3) and 2 and furin [pubmed.ncbi.nlm.nih.gov]
- 10. Proenkephalin-A-derived peptides are present in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Carboxypeptidase E - Wikipedia [en.wikipedia.org]
- 12. academic.oup.com [academic.oup.com]
- 13. Dissecting carboxypeptidase E: properties, functions and pathophysiological roles in disease - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Carboxypeptidase E - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Neuropeptide Characterization Workflow from Sampling to Data-Independent Acquisition Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 16. neuroproteomics.scs.illinois.edu [neuroproteomics.scs.illinois.edu]
- To cite this document: BenchChem. [Proenkephalin A processing pathway to yield Leu-enkephalin-arg]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12325297/docs#proenkephalin-a-processing-pathway-to-yield-leu-enkephalin-arg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)